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Compound of Interest

Compound Name: D-Leucine-N-fmoc-d10

L Get Quote

Cat. No.: B12408388

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential safety
and logistical information for the proper disposal of D-Leucine-N-fmoc-d10, a deuterated,
Fmoc-protected amino acid. Adherence to these procedures will help maintain a safe
laboratory environment and ensure compliance with regulatory standards.

Physical and Chemical Properties

A clear understanding of the substance's properties is the first step in safe handling and
disposal. The following table summarizes the key physical and chemical data for D-Leucine-N-
fmoc-d10.

Property Value

Molecular Formula C21D10H13NO4[1]
Molecular Weight 363.47 g/mol [2]
Appearance White solid[3]

Melting Point 155 °C / 311 °F[3]
Solubility No information available[3]

Storage Temperature

+2°C to +8°C, desiccated, protected from light
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Disposal Procedures

While D-Leucine-N-fmoc-d10 is not classified as a hazardous substance under the
Comprehensive Environmental Response, Compensation, and Liability Act (CERCLA) or the

Superfund Amendments and Reauthorization Act (SARA), it is imperative to handle its disposal

with care and in accordance with good laboratory practices and local regulations.

Step-by-Step Disposal Protocol:

o Consult Local Regulations: Before initiating disposal, consult your institution's Environmental

Health and Safety (EHS) department and review local, state, and regional regulations.
Specific reporting and disposal requirements may vary.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses or goggles, gloves, and a lab coat, when handling D-Leucine-N-fmoc-d10.

o Waste Collection:

o Collect waste D-Leucine-N-fmoc-d10, including any contaminated materials (e.g., weigh
paper, gloves), in a designated, clearly labeled, and sealed container.

o Avoid mixing with other chemical waste streams unless explicitly permitted by your
institution's EHS guidelines.

» Waste Storage: Store the sealed waste container in a cool, dry, and well-ventilated area,
away from incompatible materials such as strong oxidizing agents.

» Waste Pickup and Disposal: Arrange for the collection of the chemical waste by your
institution's authorized waste management provider. Do not dispose of D-Leucine-N-fmoc-
d10 down the drain or in regular trash.

Experimental Workflow and Disposal Decision-
Making

To provide a clearer context for the handling and disposal of D-Leucine-N-fmoc-d10, the
following diagrams illustrate a typical experimental workflow involving this compound and the
subsequent decision-making process for its disposal.
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Caption: Typical experimental workflow for D-Leucine-N-fmoc-d10.
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Caption: Decision-making process for D-Leucine-N-fmoc-d10 disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Disposal of D-Leucine-N-fmoc-d10: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408388#d-leucine-n-fmoc-d10-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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